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Compound of Interest

Compound Name: 3,4,5-Trichloronitrobenzene

Cat. No.: B033126

For Immediate Reference: Essential Safety and Handling Protocols for 3,4,5-
Trichloronitrobenzene

This guide provides critical safety and logistical information for laboratory professionals
handling 3,4,5-Trichloronitrobenzene. Adherence to these protocols is essential for ensuring
a safe research environment and minimizing risks associated with this chemical.

Understanding the Risks: Hazard Identification

3,4,5-Trichloronitrobenzene is a hazardous chemical that requires careful handling. Below is
a summary of its key hazard classifications.

Hazard Category GHS Classification Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Serious Eye Damage/Irritation H319 o

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1]
Specific Target Organ Toxicity - H335 May cause respiratory
Single Exposure irritation.[1]
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Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.[1]

Primary Health Hazards: Exposure can lead to irritation of the skin, eyes, and respiratory tract.
[1] A significant health concern is the potential for absorption into the body, which can lead to
the formation of methemoglobin, causing cyanosis (a bluish discoloration of the skin).[2]

Personal Protective Equipment (PPE): Your First
Line of Defense

The following personal protective equipment is mandatory when handling 3,4,5-

Trichloronitrobenzene.
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PPE Category Specifications

Wear appropriate chemical-resistant gloves.
While specific breakthrough time data for 3,4,5-
Trichloronitrobenzene is not readily available,
) nitrile or neoprene gloves are generally

Hand Protection ) ]
recommended for handling chlorinated and
nitrated aromatic compounds. Always inspect
gloves for integrity before use and change them

immediately if contaminated.

Use chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3]

Eye and Face Protection

Wear appropriate protective clothing to prevent
Skin and Body Protection skin exposure, such as a lab coat, closed-toe

shoes, and long pants.[3]

A NIOSH-approved respirator with an organic
vapor cartridge and a particulate pre-filter is
required if working outside a fume hood or if
there is a risk of generating dust or aerosols.[2]

Respiratory Protection A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant respirator use.[3]

Operational Plan: Safe Handling and Storage

Engineering Controls:

« Always handle 3,4,5-Trichloronitrobenzene in a well-ventilated area, preferably within a
certified chemical fume hood.

» Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[3]
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Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Keep the container tightly closed when not in use.[3]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong bases and oxidizing agents.[2][3]

Emergency Procedures: Be Prepared
Spill Response:

o Evacuate and Isolate: Immediately evacuate the area and isolate the spill or leak. For solids,
this should be at least 25 meters (75 feet) in all directions.[2]

o Wear Appropriate PPE: Before addressing the spill, ensure you are wearing the appropriate
personal protective equipment as outlined in Section 2.

e Contain the Spill:

o For small spills of the solid material, dampen the spilled material with water to prevent dust
from becoming airborne.[2]

o Carefully transfer the dampened material to a suitable, labeled waste container.[2]
o Use absorbent paper dampened with water to clean up any remaining residue.[2]
» Decontaminate: Wash all contaminated surfaces with a soap and water solution.[2]

o Dispose: Seal all contaminated materials (absorbent paper, gloves, etc.) in a vapor-tight
plastic bag for proper disposal.[2]
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e Ventilate: Ensure the area is well-ventilated before re-entry.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the affected skin with plenty of water while removing
contaminated clothing and shoes. Wash the affected area thoroughly with soap and water.
Seek immediate medical attention if irritation develops or persists.[1]

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of water. Seek immediate medical attention.[3]

Disposal Plan: Responsible Waste Management

All waste containing 3,4,5-Trichloronitrobenzene, including the chemical itself, contaminated
materials, and empty containers, must be disposed of as hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

» Disposal Route: Dispose of the hazardous waste through a licensed and certified hazardous
waste disposal company. Follow all federal, state, and local regulations for hazardous waste
disposal.

Workflow for Handling 3,4,5-Trichloronitrobenzene
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Caption: Workflow for the safe handling and disposal of 3,4,5-Trichloronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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